Cas no 11095-43-5 (Benzothiophene)

Benzothiophene structure
Benzothiophene structure
Product Name:Benzothiophene
CAS No:11095-43-5
MF:C8H6S
MW:134.198240756989
CID:97283
PubChem ID:7221
Update Time:2025-04-18

Benzothiophene Chemical and Physical Properties

Names and Identifiers

    • Benzothiophene
    • 1-BENZOTHIOPHEN
    • 1-benzothiophene
    • 2,3-Benzothiophene
    • BDBM50167948
    • Thianaphthene, 95%
    • THIANAPHTHENE [MI]
    • BIDD:GT0845
    • Thianaphthene, 98%
    • Thionaphthene
    • Benzo[b]thiophene-D6
    • NS00020042
    • benzo[b]-thiophene
    • GEO-00284
    • C8H6S
    • SCHEMBL7023
    • EN300-36787
    • Benzothiophene-5-D
    • NSC-47196
    • MFCD31699976
    • Q419709
    • Thianapthene
    • AKOS005258172
    • CS-D1193
    • Benzothiofuran
    • CHEMBL87112
    • 95-15-8
    • UNII-073790YQ2G
    • 1-Thiaindene
    • CHEBI:35858
    • AI3-15523
    • Thianaphthen
    • Thianaftene
    • Z370711590
    • Benzothiophen
    • NSC 47196
    • PS-5775
    • Thianaphtene
    • Benzo[b]thiophene
    • 1444206-31-8
    • hydrobenzothiophene
    • AM20041456
    • InChI=1/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6
    • MFCD00005864
    • 13730-27-3
    • NSC47196
    • BENZO(B)THIOPHENE
    • B0093
    • F0001-2267
    • 073790YQ2G
    • A847764
    • EINECS 202-395-7
    • DTXSID2052736
    • A845195
    • FT-0622686
    • SY246286
    • Thianaphthene
    • 11095-43-5
    • Q-100899
    • Inchi: 1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H
    • InChI Key: FCEHBMOGCRZNNI-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 134.01908
  • Monoisotopic Mass: 134.019021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 1.187
  • Melting Point: 32.0 °C
  • Boiling Point: 221 °C at 760 mmHg
  • Flash Point: 62 °C
  • PSA: 0

Benzothiophene Related Literature

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